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Compound of Interest

Compound Name: Boc-Aminooxy-PEG4-NH2

Cat. No.: B611193 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This document provides essential, immediate

safety and logistical information for Boc-Aminooxy-PEG4-NH2, including operational and

disposal plans, to ensure laboratory safety and proper management of this compound.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Boc-Aminooxy-PEG4-NH2 is

the first step in safe handling. The following table summarizes key quantitative data for this

compound.

Property Value

Molecular Weight 324.37 g/mol [1]

Chemical Formula C₁₃H₂₈N₂O₇[1]

CAS Number 2062663-66-3[1]

Appearance Colorless to light yellow liquid[1]

Density 1.114 g/cm³[1]

Solubility Soluble in DMSO (≥ 100 mg/mL)[1]

Storage (Neat) 4°C, sealed from moisture[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Boc-Aminooxy-PEG4-NH2 is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Given these potential hazards, the following personal protective equipment (PPE) is mandatory

when handling this compound:

PPE Category Specific Requirements

Hand Protection

Chemically resistant gloves (e.g., nitrile)

inspected before each use. Dispose of

contaminated gloves properly.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Skin and Body

A lab coat should be worn at all times. For larger

quantities or when there is a risk of splashing,

consider a chemically resistant apron.

Respiratory

Use in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation

exposure. If engineering controls are not

sufficient, a respirator may be required.

Operational Plan for Safe Handling
A systematic approach to handling Boc-Aminooxy-PEG4-NH2 from receipt to disposal is

crucial for laboratory safety.
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Receiving and Inspection
Upon receipt, inspect the container for any signs of damage or leakage. Verify that the product

name and CAS number on the label match the order.

Storage
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away

from incompatible materials. Follow the specific temperature guidelines for neat and in-solvent

storage to ensure stability.

Preparation and Use
Engineering Controls: All handling of Boc-Aminooxy-PEG4-NH2, including weighing and

solution preparation, should be conducted in a certified chemical fume hood to minimize

inhalation risks.

Preventing Contamination: Use dedicated spatulas and glassware.

Solution Preparation: When preparing solutions, add the solvent to the reagent slowly to

avoid splashing. If using a vortex or sonicator to aid dissolution, ensure the container is

securely capped.

Spill Management
In the event of a spill, evacuate the immediate area and alert your supervisor and the

institution's environmental health and safety (EHS) office. For small spills, if you are trained to

do so, use an absorbent material to contain the liquid, then clean the area with an appropriate

solvent. All materials used for cleanup should be treated as hazardous waste.

Disposal Plan
Proper disposal of Boc-Aminooxy-PEG4-NH2 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Unused or waste Boc-Aminooxy-PEG4-NH2 should be collected in a

clearly labeled, sealed container for hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b611193?utm_src=pdf-body
https://www.benchchem.com/product/b611193?utm_src=pdf-body
https://www.benchchem.com/product/b611193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, pipette tips, and absorbent pads, should also be disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. Once decontaminated, the container can be

disposed of according to institutional guidelines.

Consult Local Regulations: Always consult your institution's EHS office and local regulations

for chemical waste disposal, as requirements can vary. While some non-hazardous

polyethylene glycol (PEG) compounds can be disposed of as regular waste, the hazardous

nature of this particular compound necessitates its disposal as chemical waste.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Boc-Aminooxy-PEG4-
NH2 in a laboratory setting.
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Caption: Workflow for the safe handling of Boc-Aminooxy-PEG4-NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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